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Compound of Interest

Compound Name:
1-Aminocyclohexanecarbonitrile

hydrochloride

Cat. No.: B1330049 Get Quote

For Researchers, Scientists, and Drug Development Professionals

While specific experimental thermochemical data for 1-Aminocyclohexanecarbonitrile
hydrochloride remains elusive in publicly accessible literature, this technical guide provides a

comprehensive overview of its known physicochemical properties, synthetic pathways, and the

established methodologies for determining the thermochemical data critical for research and

development. This document serves as a foundational resource, equipping professionals with

the necessary tools and knowledge to approach the thermochemical characterization of this

and similar compounds.

Physicochemical Properties
A summary of the available physical and chemical data for 1-Aminocyclohexanecarbonitrile and

its hydrochloride salt is presented below. These properties are fundamental for handling,

formulation, and theoretical modeling.
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Property Value Source

1-

Aminocyclohexanecarbonitrile

CAS Number 5496-10-6 [1]

Molecular Formula C₇H₁₂N₂ [2]

Molecular Weight 124.18 g/mol [2]

Boiling Point 236.2 °C at 760 mmHg [2]

Flash Point 96.6 °C [2]

logP 1.87188 [2]

1-

Aminocyclohexanecarbonitrile

Hydrochloride

CAS Number 50846-38-3 [3]

Molecular Formula C₇H₁₃ClN₂ [3]

Molecular Weight 160.65 g/mol [4]

Physical Form Solid [4]

Synthetic Pathway: The Strecker Reaction
The primary synthetic route to 1-Aminocyclohexanecarbonitrile is the Strecker synthesis, a

robust and widely utilized method for the preparation of α-aminonitriles.[5] This one-pot, three-

component reaction involves the condensation of a ketone (cyclohexanone), an amine

(ammonia), and a cyanide source.[5][6]
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Cyclohexanone

Iminium Ion Intermediate

Ammonia (NH₃)

1-Aminocyclohexanecarbonitrile+ CN⁻

Cyanide (CN⁻)

1-Aminocyclohexanecarbonitrile
Hydrochloride

+ HCl

HCl

Experimental Determination

Data Analysis & Calculation

Organic Compound

Bomb Calorimetry Differential Scanning
Calorimetry (DSC) Spectroscopy (IR, Raman)

ΔH°c Cp ΔH°fus Vibrational Frequencies

Enthalpy of Formation (ΔH°f)

Hess's Law

Entropy (S°)

Integration Statistical Mechanics

Gibbs Free Energy (ΔG°f)

ΔG° = ΔH° - TΔS° ΔG° = ΔH° - TΔS°
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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